Cas no 63936-01-6 (1H-1,2,4-Triazole, 1-(1-methylpropyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(1-methylpropyl)-
• CAS No: 63936-01-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 1669808
• PubChem ID: 4638250
• Update Time: 2025-04-21

1H-1,2,4-Triazole, 1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(1-methylpropyl)-
• 1-butan-2-yl-1,2,4-triazole
• SCHEMBL13450122
• AKOS013122323
• 63936-01-6
• DTXSID40405070

• Inchi： 1S/C6H11N3/c1-3-6(2)9-5-7-4-8-9/h4-6H,3H2,1-2H3
• InChI Key： HOZBBTBEEKCTTO-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C(C)CC

Computed Properties

• Exact Mass: 125.09543
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71